Cas no 28175-35-1 (Benzoic acid, 2-[(phenylmethyl)sulfinyl]-)

• Product Name: Benzoic acid, 2-[(phenylmethyl)sulfinyl]-
• CAS No: 28175-35-1
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 1433884
• PubChem ID: 3692560
• Update Time: 2025-04-20

Benzoic acid, 2-[(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(phenylmethyl)sulfinyl]-
• 2-(BENZYLSULFINYL)BENZOIC ACID
• SCHEMBL7833396
• AKOS010209649
• 28175-35-1
• DTXSID20395127

• Inchi： 1S/C14H12O3S/c15-14(16)12-8-4-5-9-13(12)18(17)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
• InChI Key： IHSDWNKZUMUWEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.05076
• Monoisotopic Mass: 260.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37